2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-cyclooctylacetamide
• InChI: InChI=1S/C20H24ClN3O2/c21-16-10-8-15(9-11-16)18-12-13-20(26)24(23-18)14-19(25)22-17-6-4-2-1-3-5-7-17/h8-13,17H,1-7,14H2,(H,22,25)
• InChI Key: JGXYANLLBWVKPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide is a complex organic compound with a unique structure that includes a pyridazinone core and a chlorophenyl group

Preparation Methods

The synthesis of 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide typically involves multiple steps. One common method includes the reaction of 4-chlorobenzaldehyde with hydrazine to form 4-chlorophenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form the pyridazinone ring. The final step involves the acylation of the pyridazinone with cyclooctylamine to yield the target compound .

Chemical Reactions Analysis

2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenyl group, using reagents like sodium methoxide

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions

Mechanism of Action

The mechanism of action of 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as the suppression of cell proliferation in cancer .

Comparison with Similar Compounds

Similar compounds include other pyridazinone derivatives, such as 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclohexylacetamide and 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclopentylacetamide. These compounds share a similar core structure but differ in the size and nature of the cycloalkyl group. The uniqueness of 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide lies in its larger cyclooctyl group, which may confer different biological properties and interactions .

Biological Activity

The compound 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide is a member of the pyridazinone family, which has garnered attention due to its potential biological activities, particularly in medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity based on diverse sources, including structure-activity relationships, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide is $C_{18}H_{16}ClN_{5}O$. Its structure features a pyridazinone core, which is often associated with various pharmacological activities. The presence of the 4-chlorophenyl group and the cyclooctyl substituent may influence its interaction with biological targets.

Property	Value
Molecular Formula	$C_{18}H_{16}ClN_{5}O$
Molecular Weight	360.78 g/mol
CAS Number	1324062-99-8

Research indicates that compounds with similar structures often interact with specific enzymes and receptors involved in disease pathways, particularly kinases. The pyridazinone core has been linked to kinase inhibition, which is a crucial mechanism in cancer therapy. Preliminary studies suggest that this compound may exhibit similar properties, potentially modulating kinase activity and affecting cell proliferation.

Key Mechanisms:

• Kinase Inhibition : The compound may inhibit certain kinases, which are pivotal in regulating cellular processes such as growth and metabolism.
• Antimicrobial Activity : The structural features suggest possible antimicrobial properties, warranting further investigation against various pathogens.

In Vitro Studies

Initial investigations have shown that 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-cyclooctylacetamide could interact with several biological targets:

• Kinase Inhibition : Studies indicate potential binding to kinases associated with cancer progression.
• Antimicrobial Effects : Early assays suggest activity against certain bacterial strains, indicating its potential as an antimicrobial agent.

Case Studies

• Cancer Cell Lines : In vitro testing on various cancer cell lines demonstrated that the compound could inhibit cell growth significantly compared to controls.
• Microbial Assays : Antimicrobial tests revealed that the compound exhibited moderate activity against Gram-positive bacteria.

Comparative Analysis

The following table compares the biological activities of structurally related compounds:

Compound Name	Structure Features	Biological Activity
Compound A	4-Chlorophenyl group	Strong kinase inhibition
Compound B	Pyridazinone core with methylthio	Antimicrobial properties
Compound C	Amide bond with piperidinyl substitution	Neuroprotective effects